4-[(allylamino)sulfonyl]-N-benzylbenzamide

• IUPAC Name: N-benzyl-4-(prop-2-enylsulfamoyl)benzamide
• InChI: InChI=1S/C17H18N2O3S/c1-2-12-19-23(21,22)16-10-8-15(9-11-16)17(20)18-13-14-6-4-3-5-7-14/h2-11,19H,1,12-13H2,(H,18,20)
• InChI Key: XPYAHWQXVQSKHJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCNS(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

4-[(allylamino)sulfonyl]-N-benzylbenzamide is a chemical compound that has gained significant attention in scientific research for its potential applications in various fields. This compound is commonly referred to as "ABBA" and is a derivative of benzamide.

Mechanism of Action

The mechanism of action of ABBA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. ABBA has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in regulating gene expression.
Biochemical and Physiological Effects:
ABBA has been found to have a variety of biochemical and physiological effects. In addition to its anti-tumor, anti-inflammatory, and anti-fibrotic properties, ABBA has been shown to have antioxidant effects and can protect cells from oxidative stress. ABBA has also been found to have neuroprotective effects and may be a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ABBA in lab experiments is its high potency and selectivity. ABBA has been found to be highly effective at inhibiting the activity of HDACs, making it a valuable tool for studying the role of these enzymes in various cellular processes. However, one limitation of using ABBA in lab experiments is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on ABBA. One area of interest is the development of ABBA-based therapies for cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of ABBA and to identify other enzymes and cellular processes that may be targeted by this compound. Finally, there is a need for more studies on the safety and toxicity of ABBA, particularly in the context of potential clinical applications.

Scientific Research Applications

ABBA has been extensively studied for its potential applications in cancer treatment. Research has shown that ABBA has anti-tumor properties and can inhibit the growth of cancer cells. Additionally, ABBA has been found to have anti-inflammatory and anti-fibrotic effects, making it a potential treatment for various inflammatory and fibrotic diseases.